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Compound of Interest

Compound Name: Acreozast

Cat. No.: B1665452

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acreozast, also known as TYB-2285, is a novel anti-asthmatic and anti-inflammatory agent. Its
mechanism of action is centered on the inhibition of Vascular Cell Adhesion Molecule-1
(VCAM-1), a key player in the inflammatory cascade. In preclinical research, understanding the
appropriate administration routes is paramount for evaluating the efficacy, pharmacokinetics,
and safety of a compound. These application notes provide a detailed overview of the
administration routes for Acreozast used in preclinical models based on available scientific

literature.

VCAM-1 Signaling Pathway

Acreozast exerts its therapeutic effects by inhibiting VCAM-1. The binding of leukocytes to
VCAM-1 on endothelial cells is a critical step in the inflammatory response. This interaction
triggers a signaling cascade that leads to leukocyte transmigration into tissues. A simplified
representation of this pathway is provided below.
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[https://www.benchchem.com/product/b1665452#acreozast-administration-routes-in-
preclinical-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1665452?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665452#acreozast-administration-routes-in-preclinical-models
https://www.benchchem.com/product/b1665452#acreozast-administration-routes-in-preclinical-models
https://www.benchchem.com/product/b1665452#acreozast-administration-routes-in-preclinical-models
https://www.benchchem.com/product/b1665452#acreozast-administration-routes-in-preclinical-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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